N-((1-(benzo[d]oxazol-2-yl)pyrrolidin-2-yl)methyl)-2-(2-fluorophenylsulfonamido)acetamide

• IUPAC Name: N-[[1-(1,3-benzoxazol-2-yl)pyrrolidin-2-yl]methyl]-2-[(2-fluorophenyl)sulfonylamino]acetamide
• InChI: InChI=1S/C20H21FN4O4S/c21-15-7-1-4-10-18(15)30(27,28)23-13-19(26)22-12-14-6-5-11-25(14)20-24-16-8-2-3-9-17(16)29-20/h1-4,7-10,14,23H,5-6,11-13H2,(H,22,26)
• InChI Key: ODXRTQPPRQZZAW-UHFFFAOYSA-N
• Canonical SMILES: C1CC(N(C1)C2=NC3=CC=CC=C3O2)CNC(=O)CNS(=O)(=O)C4=CC=CC=C4F
• Molecular Formula: C20H21FN4O4S
• Molecular Weight: 432.5 g/mol
• CAS No.: 1788533-87-8

Description

N-((1-(benzo[d]oxazol-2-yl)pyrrolidin-2-yl)methyl)-2-(2-fluorophenylsulfonamido)acetamide is a useful research compound. Its molecular formula is C20H21FN4O4S and its molecular weight is 432.47. The purity is usually 95%.
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Scientific Research Applications

Phosphoinositide 3-Kinase (PI3K) and Mammalian Target of Rapamycin (mTOR) Inhibition

Compounds with similar structural motifs have been identified as potent inhibitors of PI3Kα and mTOR, highlighting their potential in cancer therapy. Modification of the core structure has been explored to improve metabolic stability, suggesting the adaptability of these compounds in drug development processes (Stec et al., 2011).

Antimalarial and Antiviral Properties

Research on N-(phenylsulfonyl)acetamide derivatives, which share a sulfonylamido linkage similar to our compound of interest, has demonstrated significant antimalarial activity and potential antiviral properties against COVID-19. These findings suggest a broad spectrum of pharmacological applications, including infectious disease management (Fahim & Ismael, 2021).

Antimicrobial Activity

Sulfonamide derivatives have been synthesized and evaluated for their antimicrobial activity, showcasing the potential of these compounds in addressing bacterial and fungal infections. Computational and experimental methodologies corroborate the antimicrobial efficacy of these derivatives (Fahim & Ismael, 2019).

Modification for Anticancer Effects

Altering specific groups within similar compounds has been shown to retain anticancer activity while significantly reducing acute oral toxicity. This suggests the potential for developing safer therapeutic agents for cancer treatment (Wang et al., 2015).